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Compound of Interest

Compound Name: Bio-AMS

Cat. No.: B10855467 Get Quote

The term "Bio-AMS" can refer to several distinct entities within the scientific community. For

researchers, scientists, and drug development professionals, it most commonly implies one of

two substances: the novel antitubercular agent Bio-AMS, a potent biotin protein ligase inhibitor,

or Alpha-Methylstyrene (AMS), a versatile chemical intermediate. Less frequently, it might refer

to an agricultural adjuvant known as Liquid AMS, which is an ammonium sulfate solution. Given

the ambiguity, this guide provides essential safety and logistical information for all three, with a

focus on personal protective equipment (PPE), operational plans, and disposal protocols to

ensure a safe laboratory environment.

Bio-AMS (Biotin Protein Ligase Inhibitor)
Bio-AMS (CAS 1393881-52-1) is a potent inhibitor of bacterial biotin protein ligase, with

selective activity against Mycobacterium tuberculosis (Mtb), the causative agent of

tuberculosis.[1][2] It functions by arresting fatty acid and lipid biosynthesis in the bacterium.[1]

[2] While a specific Safety Data Sheet (SDS) for this compound is not readily available, general

precautions for handling potent, biologically active compounds of this nature should be

followed.

Personal Protective Equipment (PPE)
When handling Bio-AMS powder or solutions, the following PPE is recommended:

Respiratory Protection: For powdered forms or when aerosolization is possible, a NIOSH-

approved respirator is advised.
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Hand Protection: Chemical-resistant gloves (e.g., nitrile) are essential.

Eye Protection: Safety glasses with side shields or goggles should be worn.

Skin and Body Protection: A lab coat and, if necessary, additional protective clothing should

be used to prevent skin contact.

Operational and Disposal Plans
Handling:

Handle in a well-ventilated area, preferably within a chemical fume hood.

Avoid generating dust.

Prevent contact with skin, eyes, and clothing.

Storage:

Store in a cool, dry, well-ventilated area.

Keep containers tightly closed.

Follow specific storage temperature recommendations from the supplier, which may include

refrigeration or freezing.[3]

Spill Cleanup:

For small spills of the solid, carefully sweep up the material to avoid creating dust and place

it in a sealed container for disposal.

For solutions, absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a

sealed container for disposal.

Decontaminate the spill area with an appropriate solvent.

Disposal:

Dispose of waste in accordance with local, state, and federal regulations for chemical waste.
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Signaling Pathway
Bio-AMS is a bisubstrate inhibitor that targets biotin protein ligase (BirA) in Mycobacterium

tuberculosis. BirA is crucial for the bacterium's survival as it catalyzes the covalent attachment

of biotin to acyl-coenzyme A carboxylases (ACCs), which are essential for lipid biosynthesis.

Mycobacterium tuberculosis

Biotin Protein Ligase (BirA) Biotinyl-5'-AMP catalyzes

Biotin + ATP

Acyl-CoA Carboxylases (ACC) transfers biotin to Biotinylated ACC Lipid Biosynthesis enables Bacterial Growth supports

Bio-AMS  inhibits

Click to download full resolution via product page

Caption: Signaling pathway of Bio-AMS inhibiting biotin protein ligase (BirA) in M. tuberculosis.

Alpha-Methylstyrene (AMS)
Alpha-Methylstyrene (CAS 98-83-9) is a flammable liquid used in the manufacturing of plastics,

resins, and adhesives. It is a hazardous substance that requires careful handling.

Personal Protective Equipment (PPE)
The level of PPE required for handling AMS depends on the potential for exposure.
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PPE Level Conditions for Use Recommended Equipment

Level D
Minimal risk of splash or

inhalation.

Safety glasses, gloves, lab

coat, closed-toe shoes.

Level C

Known airborne concentration,

air-purifying respirator is

adequate.

Full-face air-purifying

respirator, chemical-resistant

gloves and clothing.

Level B

Highest level of respiratory

protection needed, but less

skin protection.

Self-contained breathing

apparatus (SCBA), hooded

chemical-resistant clothing,

inner and outer gloves,

chemical-resistant boots.

This table summarizes general PPE levels. Always refer to the specific Safety Data Sheet

(SDS) for detailed recommendations.

Operational and Disposal Plans
Handling:

Use in a well-ventilated area or with local exhaust ventilation.

Keep away from heat, sparks, and open flames.

Ground and bond containers and receiving equipment to prevent static discharge.

Use non-sparking tools.

Avoid breathing vapors and contact with skin and eyes.

Storage:

Store in a cool, dry, well-ventilated area away from direct sunlight.

Keep containers tightly closed.

Store away from incompatible materials such as strong oxidizers.
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Spill Cleanup:

Eliminate all ignition sources.

Ventilate the area.

For small spills, absorb with an inert, non-combustible material like sand or earth.

For large spills, dike the area to prevent spreading.

Collect the absorbed material into a suitable container for disposal.

Disposal:

Dispose of waste in accordance with all local, regional, national, and international

regulations.

Do not dispose of into sewer systems.

Experimental Workflow: Safe Handling of Alpha-
Methylstyrene
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Start: Prepare for AMS Handling

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

Ground and Bond Containers

Transfer AMS using
Non-Sparking Tools

Store in a Cool, Dry,
Well-Ventilated Area

Clean Up Spills Promptly
with Inert Absorbent

If spill occurs

Dispose of Waste According
to Regulations

End: Secure Work Area
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Caption: Workflow for the safe handling of Alpha-Methylstyrene (AMS) in a laboratory setting.
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Liquid AMS (Ammonium Sulfate Solution)
Liquid AMS is a solution of ammonium sulfate (CAS 7783-20-2) in water, commonly used as an

agricultural adjuvant. In a laboratory setting, it is considered to have low toxicity but can cause

irritation.

Personal Protective Equipment (PPE)
PPE Item Specification

Respiratory Protection
Generally not required with adequate ventilation.

A dust mask may be used for solid forms.

Hand Protection Protective gloves (e.g., rubber gloves).

Eye Protection
Safety glasses with side shields or chemical

safety goggles.

Skin and Body Protection Lab coat or overalls to prevent skin contact.

Operational and Disposal Plans
Handling:

Avoid contact with eyes, skin, and clothing.

Use in a well-ventilated area.

Wash hands thoroughly after handling.

Storage:

Store in a cool, dry, well-ventilated warehouse.

Keep away from fire and heat sources.

Store separately from acids and bases.

Spill Cleanup:
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For liquid spills, contain the spill and absorb with an inert material.

For solid spills, sweep up the material, avoiding dust generation.

Place the collected material in a suitable container for disposal.

Disposal:

Dispose of waste in accordance with local, state, and federal regulations. It may be possible

to use the material as a fertilizer if it is not contaminated.

Logical Relationship: Spill Response for Liquid AMS
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{Spill Occurs}

Assess the Spill

Is it large or small? Is the area well-ventilated?

Don Appropriate PPE

Gloves Goggles Lab Coat

Contain the Spill

Use inert absorbent material Prevent entry into drains

Collect the Material

Scoop or sweep up Place in a labeled container

Decontaminate the Area

Wash with water Ensure area is clean

Dispose of Waste

Follow institutional and local regulations

{Report the Incident|{Inform supervisor|Complete necessary paperwork}}

Click to download full resolution via product page

Caption: Logical steps for responding to a Liquid AMS (Ammonium Sulfate solution) spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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